Cas no 400084-51-7 ((E)-[(2,4-dichlorophenyl)methoxy][1-(5-methyl-1,2-oxazol-4-yl)ethylidene]amine)

• Product Name: (E)-[(2,4-dichlorophenyl)methoxy][1-(5-methyl-1,2-oxazol-4-yl)ethylidene]amine
• CAS No: 400084-51-7
• MF: C₁₃H₁₂Cl₂N₂O₂
• MW: 299.152581214905
• CID: 5270488
• Update Time: 2026-03-09

(E)-[(2,4-dichlorophenyl)methoxy][1-(5-methyl-1,2-oxazol-4-yl)ethylidene]amine Chemical and Physical Properties

Names and Identifiers

• (E)-[(2,4-dichlorophenyl)methoxy][1-(5-methyl-1,2-oxazol-4-yl)ethylidene]amine

• Inchi： 1S/C13H12Cl2N2O2/c1-8(12-6-16-19-9(12)2)17-18-7-10-3-4-11(14)5-13(10)15/h3-6H,7H2,1-2H3
• InChI Key： APWDMSNUWWVPQW-UHFFFAOYSA-N
• SMILES： C(=NOCC1=CC=C(Cl)C=C1Cl)(C1=C(C)ON=C1)C

Additional information on (E)-[(2,4-dichlorophenyl)methoxy][1-(5-methyl-1,2-oxazol-4-yl)ethylidene]amine

Comprehensive Overview of (E)-[(2,4-dichlorophenyl)methoxy][1-(5-methyl-1,2-oxazol-4-yl)ethylidene]amine (CAS No. 400084-51-7)

The compound (E)-[(2,4-dichlorophenyl)methoxy][1-(5-methyl-1,2-oxazol-4-yl)ethylidene]amine, identified by its CAS No. 400084-51-7, is a specialized chemical entity that has garnered significant attention in the fields of organic chemistry and pharmaceutical research. This molecule, characterized by its unique structural features, including a 2,4-dichlorophenyl moiety and a 5-methyl-1,2-oxazol-4-yl group, presents a fascinating subject for study due to its potential applications in drug discovery and material science.

In recent years, the scientific community has shown increasing interest in heterocyclic compounds like 1,2-oxazole derivatives, owing to their diverse biological activities and utility in synthetic chemistry. The presence of the (E)-ethylideneamine linkage in this compound further enhances its reactivity and makes it a valuable intermediate for the synthesis of more complex molecules. Researchers are particularly intrigued by its potential role in the development of novel antimicrobial agents and enzyme inhibitors, topics that are currently trending in academic and industrial research.

The 2,4-dichlorophenyl group is a common pharmacophore found in many agrochemicals and pharmaceuticals, contributing to the compound's lipophilicity and binding affinity. This structural feature aligns with the growing demand for bioactive molecules that can interact with specific biological targets. Additionally, the 5-methyl-1,2-oxazol-4-yl moiety is known for its stability and electronic properties, making it a preferred choice in the design of small-molecule drugs.

From a synthetic perspective, CAS No. 400084-51-7 offers versatility in chemical transformations. Its methoxyimine functionality can participate in various reactions, such as nucleophilic additions and cyclizations, which are pivotal in constructing complex molecular architectures. This adaptability has made it a subject of interest in green chemistry initiatives, where researchers aim to develop sustainable and efficient synthetic routes.

The compound's relevance extends to the field of computational chemistry, where in silico studies are employed to predict its interactions with biological targets. With the rise of AI-driven drug discovery, molecules like (E)-[(2,4-dichlorophenyl)methoxy][1-(5-methyl-1,2-oxazol-4-yl)ethylidene]amine are being screened virtually to identify potential therapeutic applications. This approach not only accelerates the drug development process but also reduces the need for extensive laboratory experimentation.

Another area of interest is the compound's potential role in material science. Its unique electronic properties and structural rigidity make it a candidate for the development of organic semiconductors and photovoltaic materials. As the demand for renewable energy solutions grows, researchers are exploring the use of such compounds in solar cells and light-emitting diodes (LEDs).

In conclusion, (E)-[(2,4-dichlorophenyl)methoxy][1-(5-methyl-1,2-oxazol-4-yl)ethylidene]amine (CAS No. 400084-51-7) represents a multifaceted compound with broad applications across chemistry and biology. Its structural complexity and functional diversity make it a valuable asset in ongoing research efforts, particularly in the realms of drug discovery, green chemistry, and material science. As scientific advancements continue, this compound is likely to play an increasingly prominent role in addressing some of the most pressing challenges in these fields.